2-(3-(Ethoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-amine

• IUPAC Name: 2-[3-(ethoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]ethanamine
• InChI: InChI=1S/C10H19F3N2O/c1-2-16-7-8-5-15(4-3-14)6-9(8)10(11,12)13/h8-9H,2-7,14H2,1H3
• InChI Key: BEHBLPCGCMVSIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1CN(CC1C(F)(F)F)CCN
• Molecular Formula: C10H19F3N2O
• Molecular Weight: 240.27 g/mol

Description

“2-(3-(Ethoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-amine” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The compound also has an ethoxymethyl and a trifluoromethyl group attached to the pyrrolidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, an ethoxymethyl group (-CH2-O-CH2-CH3), and a trifluoromethyl group (-CF3). The ethoxymethyl group is a type of ether, and the trifluoromethyl group is a type of alkyl halide.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the functional groups present in its structure. For instance, the trifluoromethyl group might undergo reactions typical of alkyl halides, such as nucleophilic substitution or elimination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the ether and trifluoromethyl groups might influence its polarity, solubility, and reactivity.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Research on the synthesis of ethoxy- and aminomethylidene-derivatives highlights the condensation processes and the formation of ethyl 2-alkyl(aryl, hetaryl)aminomethylidene derivatives. This process demonstrates the flexibility of fluorinated pyrrolidine derivatives in organic synthesis, suggesting that similar techniques could apply to the specified compound (Pryadeina et al., 2007).

• Molecular Structure : The detailed molecular structure analysis of these compounds, through X-ray diffraction and NMR data, reveals the presence of isomers and provides a foundation for understanding the physical and chemical properties of similar compounds (Pryadeina et al., 2007).

Applications in Catalysis

• Catalytic Activities : Studies involving (imino)pyridine ligands bearing pendant arms for the synthesis of palladium complexes have shown significant potential in catalytic activities, such as ethylene dimerization. This indicates the utility of nitrogen-containing ligands in developing catalysis applications, which could be extrapolated to the utility of fluorinated pyrrolidines in similar contexts (Nyamato et al., 2015).

Pharmaceutical Intermediates

• Bioactive Molecule Synthesis : Compounds like 4-(Hydroxymethyl)pyrrolidin-3-ol serve as intermediates for the synthesis of various bioactive molecules. This highlights the potential of pyrrolidine derivatives in pharmaceutical applications, suggesting that similar compounds could serve as key intermediates in drug development (Kotian et al., 2005).

Chemical Engineering and Material Science

• Material Properties : The research on pyrroles and pyrrolidines outlines their importance in biological molecules and their application in material science, particularly in conducting polymers and solvents. This underscores the potential application of fluorinated pyrrolidines in developing new materials with specific electrical properties (Anderson & Liu, 2000).

Mechanism of Action

The compound “2-(3-(Ethoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-amine” is a type of pyrrolidine derivative. Pyrrolidines are a class of organic compounds that contain a five-membered ring with four carbon atoms and one nitrogen atom . They are involved in a wide range of biological activities and are a key part of many pharmaceuticals and useful synthetic compounds .

Mode of action

The mode of action would depend on the specific targets this compound interacts with. Generally, it could bind to its target, causing a conformational change that affects the target’s activity .

Biochemical pathways

Without specific information, it’s hard to say which biochemical pathways this compound might affect. Pyrrolidine derivatives can be involved in a variety of pathways due to their diverse biological activities .

Pharmacokinetics

These properties can greatly vary among different pyrrolidine derivatives .

Result of action

The molecular and cellular effects would depend on the specific targets and pathways this compound affects .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules could potentially influence the compound’s action, efficacy, and stability .

Biochemical Analysis

Biochemical Properties

2-(3-(Ethoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-amine plays a significant role in biochemical reactions by interacting with specific enzymes, proteins, and other biomolecules. It has been observed to interact with fibroblast growth factor receptors (FGFRs), which are involved in various cellular processes such as cell proliferation, differentiation, and migration . The compound’s interaction with FGFRs can lead to the activation or inhibition of downstream signaling pathways, influencing cellular responses.

Cellular Effects

The effects of this compound on different cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, including the RAS-MEK-ERK and PI3K-Akt pathways, which are crucial for cell survival and proliferation . Additionally, the compound can affect gene expression and cellular metabolism, leading to changes in cell function and behavior.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with specific biomolecules. It can inhibit or activate enzymes, leading to alterations in gene expression and cellular responses . The compound’s ability to modulate enzyme activity and gene expression makes it a valuable tool for studying molecular mechanisms in biochemical research.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, allowing for prolonged observation of its effects in in vitro and in vivo experiments .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects on cellular function, while higher doses can lead to toxic or adverse effects . Understanding the dosage-dependent effects is crucial for determining the compound’s therapeutic potential and safety profile.

Metabolic Pathways

This compound is involved in specific metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine the compound’s localization and accumulation, affecting its overall activity and function.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles . Understanding its subcellular localization is essential for elucidating its role in cellular processes and its potential therapeutic applications.